Homoeriodictyol

Specification

• CAS No.: 446-71-9
• Molecular Formula: C16H14O6
• Molecular Weight: 302.28 g/mol
• IUPAC Name: (2S)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C16H14O6/c1-21-14-4-8(2-3-10(14)18)13-7-12(20)16-11(19)5-9(17)6-15(16)22-13/h2-6,13,17-19H,7H2,1H3/t13-/m0/s1
• Standard InChI Key: FTODBIPDTXRIGS-ZDUSSCGKSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)[C@@H]2CC(=O)C3=C(C=C(C=C3O2)O)O)O
• Canonical SMILES: COC1=C(C=CC(=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)O

Introduction

Biological Activities

Effects on Serotonin Release

In contrast to its stimulatory effect on glucose uptake, homoeriodictyol has been found to decrease serotonin release in cellular models. In Caco-2 cells, treatment with 100 μM homoeriodictyol reduced serotonin release by approximately 48.8% through a phloridzin-sensitive signaling pathway. This effect is opposite to that observed with high glucose stimulation, which typically increases extracellular serotonin levels. Similarly, in human neural SH-SY5Y cells, application of 0.01 μM homoeriodictyol reduced extracellular serotonin levels by approximately 57.1%. These findings suggest that homoeriodictyol may influence serotonergic systems, with potential implications for mood, appetite regulation, and gastrointestinal function.

Molecular Mechanisms

Nrf2 Pathway Activation

The nuclear factor-erythroid 2-related factor 2 (Nrf2) represents a crucial cellular defense system against oxidative stress. Research has identified homoeriodictyol as an effective inducer of Nrf2. When activated, Nrf2 translocates to the nucleus where it binds to antioxidant response elements (AREs) in the promoter regions of numerous cytoprotective genes, triggering their expression. These genes encode for enzymes involved in antioxidant defense, detoxification, and anti-inflammatory responses.

Studies have confirmed that homoeriodictyol's protective effects against oxidative damage in endothelial cells are significantly dependent on Nrf2 activation. This mechanism is particularly relevant for vascular health, as endothelial dysfunction due to oxidative stress is implicated in the pathogenesis of numerous cardiovascular conditions, including atherosclerosis, hypertension, and diabetes-associated vascular complications.

Apoptosis Regulation

Apoptosis, or programmed cell death, plays a critical role in tissue homeostasis but can become dysregulated under pathological conditions such as oxidative stress. Homoeriodictyol has been shown to significantly impact apoptotic pathways in cells exposed to oxidative insults.

Studies have demonstrated that homoeriodictyol inhibits hydrogen peroxide-induced changes in key apoptosis-related proteins. Specifically, it helps maintain levels of anti-apoptotic proteins such as Bcl-2 and Bcl-xL, which are typically downregulated during oxidative stress. Additionally, homoeriodictyol inhibits the activation of caspases-3 and -9, which are essential executioners of apoptosis. The compound also prevents the cleavage of poly(ADP-ribose) polymerase (PARP), a substrate of caspase-3 whose cleavage is a hallmark of apoptosis.